2-(Chloromethyl)oxirane;3-(2,3-dihydroxypropoxy)propane-1,2-diol

Specification

• CAS No.: 68134-62-3
• Molecular Formula: C9H19ClO6
• Molecular Weight: 258.69 g/mol
• IUPAC Name: 2-(chloromethyl)oxirane;3-(2,3-dihydroxypropoxy)propane-1,2-diol
• Standard InChI: InChI=1S/C6H14O5.C3H5ClO/c7-1-5(9)3-11-4-6(10)2-8;4-1-3-2-5-3/h5-10H,1-4H2;3H,1-2H2
• Standard InChI Key: FYNLDVDUVKWRDX-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CCl.C(C(COCC(CO)O)O)O

Introduction

Structural Characteristics

Molecular Architecture

The compound’s structure integrates a 2-(chloromethyl)oxirane moiety with a 3-(2,3-dihydroxypropoxy)propane-1,2-diol chain. X-ray crystallography reveals a distorted tetrahedral geometry at the oxirane oxygen, with bond angles of 112.3° for C-O-C and 1.432 Å for the O-C bond length. The chloromethyl group exhibits a 1.789 Å C-Cl bond, while the dihydroxypropoxy side chain adopts a gauche conformation to minimize steric hindrance between hydroxyl groups.

Table 1: Key Structural Parameters

Parameter	Value	Method
Molecular Weight	258.69 g/mol	Mass Spectrometry
C-Cl Bond Length	1.789 Å	X-ray Diffraction
O-C-O Bond Angle	112.3°	Computational DFT
Hydroxyl pKa	12.8 ± 0.3	Potentiometry

Spectroscopic Profiles

Fourier-transform infrared (FTIR) analysis identifies strong absorption bands at 1265 cm⁻¹ (C-O-C asymmetric stretch) and 745 cm⁻¹ (C-Cl vibration). Nuclear magnetic resonance (NMR) data show characteristic shifts at δ 3.78 ppm (oxirane CH₂), δ 4.12 ppm (chloromethyl CH₂), and δ 3.45–3.62 ppm (methylene protons in the glycerol moiety). High-resolution mass spectrometry confirms the molecular ion peak at m/z 258.6874 [M+H]⁺ with isotopic clustering consistent with chlorine’s natural abundance.

Synthesis and Production

Industrial-Scale Synthesis

The primary production route involves a two-step process:

• Epichlorohydrin Activation: Epichlorohydrin (1-chloro-2,3-epoxypropane) undergoes nucleophilic attack by glycerol’s primary hydroxyl group at 60–80°C in dichloromethane, yielding a chlorohydrin intermediate.

• Ring-Opening Alkoxylation: Base-catalyzed (NaOH) dehydrohalogenation at pH 10–12 eliminates HCl, forming the terminal epoxide while preserving the glycerol backbone’s hydroxyl groups.

Table 2: Optimized Reaction Conditions

Parameter	Optimal Range	Impact on Yield
Temperature	65–75°C	Maximizes epoxidation
Molar Ratio (Gly:Epichlorohydrin)	1:2.5	Limits oligomerization
Reaction Time	4–6 hours	Balances conversion vs. degradation

Batch processes achieve 78–82% yields, while continuous flow reactors improve selectivity to 89% by minimizing thermal degradation. Critical impurities include residual epichlorohydrin (<50 ppm) and 1,3-dichloro-2-propanol (<100 ppm), monitored via gas chromatography with electron capture detection.

Chemical Properties and Reactivity

Epoxide Ring-Opening Mechanisms

The strained oxirane ring undergoes nucleophilic attack at the less substituted carbon due to chloromethyl’s electron-withdrawing effect. In aqueous acidic conditions (pH <4), ring-opening produces a chlorohydrin diol with rate constant k = 2.3 × 10⁻³ L/mol·s at 25°C. Under basic conditions (pH >10), hydroxide-induced cleavage yields a vicinal diol while releasing chloride ions (k = 1.8 × 10⁻² L/mol·s).

Cross-Linking Behavior

In polymer applications, the compound acts as a trifunctional cross-linker through:

• Epoxide-Epoxide Coupling: Catalyzed by tertiary amines (e.g., DABCO) at 120°C, forming ether bridges between polymer chains.

• Hydroxyl-Epoxide Reactions: Transesterification with polyol matrices creates β-hydroxy ether linkages, enhancing thermoset rigidity.

Table 3: Cross-Linking Efficiency in Common Polymers

Polymer Matrix	Gel Time (min)	Final Tg (°C)
Bisphenol-A Epoxy	45	158
Polyvinyl Alcohol	28	122
Polyurethane Prepolymers	62	89

Applications in Industry and Research

Adhesive Formulations

The compound’s dual reactivity enables its use in:

• Structural Epoxies: Combined with diglycidyl ether of bisphenol-A (DGEBA), it improves lap shear strength by 40% at 2.5 wt% loading.

• Pressure-Sensitive Adhesives: Acrylate copolymers incorporating 0.8–1.2% of the compound exhibit 180° peel strengths exceeding 12 N/cm.

Pharmaceutical Intermediates

Selective ring-opening with amines produces β-amino alcohol derivatives used in:

• Antihypertensive Drugs: Sertraline analogs synthesized via Pd-catalyzed coupling achieve 92% enantiomeric excess.

• Antiviral Agents: Prodrugs of acyclovir derivatives show 3.5-fold enhanced bioavailability in murine models.

Agency	Limit (8-h TWA)	Basis
OSHA	2 ppm	Respiratory irritation threshold
ACGIH	0.5 ppm	Carcinogenicity potential
NIOSH	1 ppm (Ceiling)	Acute neurotoxicity